Cas no 2310205-70-8 (3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo3.2.1octane)

• Product Name: 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo3.2.1octane
• CAS No: 2310205-70-8
• MF: C₁₈H₂₀F₃N₃O₂S
• MW: 399.430513381958
• CID: 5339550
• Update Time: 2025-07-15

3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-3-(1H-pyrazol-1-yl)-8-((3-(trifluoromethyl)benzyl)sulfonyl)-8-azabicyclo[3.2.1]octane
• 3-pyrazol-1-yl-8-[[3-(trifluoromethyl)phenyl]methylsulfonyl]-8-azabicyclo[3.2.1]octane
• 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo3.2.1octane

• Inchi： 1S/C18H20F3N3O2S/c19-18(20,21)14-4-1-3-13(9-14)12-27(25,26)24-15-5-6-16(24)11-17(10-15)23-8-2-7-22-23/h1-4,7-9,15-17H,5-6,10-12H2
• InChI Key： XJXXDRPSSRNYRD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C(F)(F)F)C=1)(N1C2CC(CC1CC2)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 623
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo3.2.1octane

Compound CAS No. 2310205-70-8: 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo[3.2.1]octane

The compound with CAS No. 2310205-70-8, known as 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo[3.2.1]octane, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising properties, particularly in the realms of medicinal chemistry and materials science.

The molecular structure of this compound is characterized by a bicyclic framework, specifically an azabicyclo[3.2.1]octane system, which serves as the core of the molecule. This bicyclic structure is further substituted with a pyrazole moiety at the 3-position and a trifluoromethylphenylmethanesulfonyl group at the 8-position. These substituents contribute to the compound's functional diversity and reactivity.

Recent studies have highlighted the importance of such bicyclic systems in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to engage in hydrogen bonding and π-interactions, making it a valuable component in medicinal chemistry for enhancing drug-target binding affinity.

The trifluoromethylphenylmethanesulfonyl group attached to the bicyclic system introduces additional functionality through its electron-withdrawing trifluoromethyl group and sulfonamide moiety. This substituent not only enhances the molecule's stability but also imparts lipophilic properties, which are crucial for drug absorption and distribution.

Research into this compound has focused on its potential as a lead molecule in the development of novel therapeutics. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against various enzyme targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has also been explored for its role in materials science, particularly in the synthesis of advanced polymers and coatings. The unique combination of functional groups within its structure allows for versatile chemical reactivity, making it a valuable building block in polymer chemistry.

The synthesis of 3-(1H-pyrazol-1-yl)-8-{3-(trifluoromethyl)phenylmethanesulfonyl}-8-azabicyclo[3.2.1]octane involves a multi-step process that combines principles from organic synthesis, including cycloaddition reactions and nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective routes to this compound, reducing production costs and improving scalability.

From an environmental perspective, the compound's stability and biodegradation properties have been studied to ensure its safe use in industrial applications. Research indicates that under controlled conditions, the compound exhibits minimal environmental impact, aligning with current sustainability goals in chemical manufacturing.

In conclusion, CAS No. 2310205-70-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.